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Compound of Interest

Compound Name: Naftifine Hydrochloride

Cat. No.: B001222 Get Quote

Introduction: Naftifine Hydrochloride is a synthetic allylamine antifungal agent renowned for

its broad-spectrum activity against a variety of dermatophytes, the fungi responsible for

common skin infections like athlete's foot (tinea pedis), jock itch (tinea cruris), and ringworm

(tinea corporis).[1][2] Its mechanism of action involves the specific inhibition of squalene 2,3-

epoxidase, a critical enzyme in the fungal ergosterol biosynthesis pathway.[3][4][5] This

disruption leads to a fungicidal accumulation of squalene and a deficiency of ergosterol,

compromising the integrity of the fungal cell membrane.[3][6][7]

This technical guide provides an in-depth overview of the core spectroscopic and

chromatographic methods used for the analysis and characterization of Naftifine
Hydrochloride, intended for researchers, scientists, and professionals in drug development

and quality control.

Chemical Identity and Physicochemical Properties
The foundational step in the analysis of any active pharmaceutical ingredient (API) is the

confirmation of its identity and basic properties.
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Property Value Reference(s)

Chemical Name

(E)-N-methyl-N-(naphthalen-1-

ylmethyl)-3-phenylprop-2-en-1-

amine hydrochloride

[8][9]

Molecular Formula C₂₁H₂₂ClN [7][8]

Molecular Weight 323.9 g/mol [7]

CAS Number 65473-14-5 [8][10]

Appearance
White to off-white crystalline

powder
[11]

Melting Point 172-180 °C [11]

Solubility

Soluble in ethanol (~50

mg/mL) and DMSO (~5

mg/mL); Insoluble in water.

[8][10][11]

Mechanism of Action: Ergosterol Biosynthesis
Inhibition
Naftifine's efficacy stems from its targeted disruption of fungal cell membrane synthesis. The

following diagram illustrates this inhibitory pathway.
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Caption: Mechanism of action of Naftifine Hydrochloride.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a fundamental technique for the quantitative analysis and identification

of Naftifine Hydrochloride, based on the absorption of ultraviolet light by its chromophoric

structures, namely the naphthalene and phenyl rings.

Experimental Protocol
Solvent Selection: Use spectroscopic grade methanol or ethanol.

Standard Preparation: Accurately weigh and dissolve Naftifine Hydrochloride in the chosen

solvent to prepare a stock solution (e.g., 100 µg/mL).

Working Solution: Dilute the stock solution to a final concentration suitable for analysis (e.g.,

10 µg/mL).

Instrumentation: Use a calibrated double-beam UV-Visible spectrophotometer.

Data Acquisition: Scan the sample from 200 to 400 nm against a solvent blank.
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Alternatively, use ATR
for direct solid analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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